Cas no 1493572-84-1 (Benzo[d]isothiazol-7-ylmethanamine)

Benzo[d]isothiazol-7-ylmethanamine structure
1493572-84-1 structure
Product Name:Benzo[d]isothiazol-7-ylmethanamine
CAS No:1493572-84-1
MF:C8H8N2S
MW:164.227519989014
CID:4816711
PubChem ID:68720031
Update Time:2024-03-01

Benzo[d]isothiazol-7-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • Benzo[d]isothiazol-7-ylmethanamine
    • Inchi: 1S/C8H8N2S/c9-4-6-2-1-3-7-5-10-11-8(6)7/h1-3,5H,4,9H2
    • InChI Key: JZMQETCFFFDRLB-UHFFFAOYSA-N
    • SMILES: S1C2C(C=N1)=CC=CC=2CN

Computed Properties

  • Exact Mass: 164.04081944g/mol
  • Monoisotopic Mass: 164.04081944g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 67.2

Benzo[d]isothiazol-7-ylmethanamine Pricemore >>

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